Cas no 5260-43-5 (4-(2,3,4-Trichloro-5,6-dinitrophenyl)morpholine)

4-(2,3,4-Trichloro-5,6-dinitrophenyl)morpholine structure

5260-43-5 structure

Product Name:4-(2,3,4-Trichloro-5,6-dinitrophenyl)morpholine

CAS No:5260-43-5

MF:C₁₀H₈Cl₃N₃O₅

MW:356.546619415283

CID:2830350

PubChem ID:2779527

Update Time:2025-04-21

4-(2,3,4-Trichloro-5,6-dinitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

- DTXCID60332490
- 5260-43-5
- Morpholine, 4-(2,3,4-trichloro-5,6-dinitrophenyl)-
- DTXSID80381465
- 4-(2,3,4-Trichloro-5,6-dinitrophenyl)morpholine
- Inchi： 1S/C10H8Cl3N3O5/c11-5-6(12)8(14-1-3-21-4-2-14)10(16(19)20)9(7(5)13)15(17)18/h1-4H2
- InChI Key： HOWTYDXCKXGSPP-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=C(C(=C1N1CCOCC1)[N+](=O)[O-])[N+](=O)[O-])Cl)Cl

Computed Properties

Exact Mass: 354.952953Da
Monoisotopic Mass: 354.952953Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 104Å²

4-(2,3,4-Trichloro-5,6-dinitrophenyl)morpholine Production Method

Production Method 1

781-15-7

5260-43-5

82-68-8

Reaction Conditions

1.1 Solvents: Dichloromethane , Water

Reference

Polyhalonitrobenzenes and derived compounds. Part 2. Reactions of 1,2,3,4-tetrachloro-5,6-dinitrobenzene with aliphatic amines under phase-transfer conditions

Heaton, Alan; et al, Journal of the Chemical Society, 1985, (8), 1275-7